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Compound of Interest

Compound Name: Glyphosate dimethylamine salt

Cat. No.: B15190575

For Researchers, Scientists, and Drug Development Professionals

Core Chemical and Physical Properties

Glyphosate dimethylamine salt is an organophosphorus compound and a salt derivative of
glyphosate, the parent acid.[1] The salt formation with dimethylamine enhances its solubility in
water, a key factor in its widespread use in herbicide formulations.[1][2] While pure glyphosate
is a crystalline solid, the dimethylamine salt is typically encountered as a white to off-white
solid.[3][4]
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Property Value
N-methylmethanamine;2-
IUPAC Name . . .
(phosphonomethylamino)acetic acid[5]
CAS Number 34494-04-7[5]

Molecular Formula

C5H15N205P[5]

Molecular Weight 214.16 g/mol [5]

Appearance White to off-white solid[3]
Melting Point 190 - 192°CJ3]

Boiling Point Decomposes before boiling[6]
Water Solubility Highly soluble[3]

Vapor Pressure Very low[3]

pKa (Glyphosate)

2.3, 5.6, 10.9[3]

Chemical Structure:

The structure below illustrates the ionic bond between the glyphosate anion and the

dimethylammonium cation.

Caption: Fig. 1: Structure of Glyphosate Dimethylamine Salt

Mechanism of Herbicidal Action

Glyphosate is a broad-spectrum, systemic herbicide.[6] Its mode of action is the inhibition of the

enzyme 5-enolpyruvylshikimate-3-phosphate (EPSP) synthase.[7] This enzyme is critical in the

shikimic acid pathway, which is responsible for the biosynthesis of aromatic amino acids

(phenylalanine, tyrosine, and tryptophan) in plants and some microorganisms.[2][7] The

disruption of this pathway leads to a deficiency in these essential amino acids, ultimately

causing plant death.[7] The shikimic acid pathway is absent in mammals, which contributes to

the low acute toxicity of glyphosate in these organisms.[7]
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Caption: Fig. 2: Glyphosate's Inhibition of EPSP Synthase

Analytical Methodologies for Detection and

Quantification

The accurate determination of glyphosate and its major metabolite, aminomethylphosphonic

acid (AMPA), in various matrices is crucial for regulatory monitoring and research. Due to their

high polarity and low volatility, chromatographic methods are most commonly employed.

A. Sample Preparation: A Critical Step
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A robust sample preparation protocol is essential to extract glyphosate and AMPA from
complex matrices and remove interfering substances.

o Extraction: An aqueous extraction is typically used, often with the addition of
ethylenediaminetetraacetic acid (EDTA) to chelate metal ions that can complex with
glyphosate.[8]

o Cleanup: Solid-phase extraction (SPE) is a common cleanup technique to remove matrix
components that could interfere with the analysis.[9]

 Derivatization: To improve chromatographic retention and detection sensitivity, especially for
gas chromatography and some liquid chromatography applications, derivatization is often
necessary. A widely used derivatizing agent is 9-fluorenylmethyl-chloroformate (FMOC-CI).[9]
[10]

B. Instrumental Analysis: Chromatography Coupled with Mass Spectrometry

High-performance liquid chromatography (HPLC) coupled with tandem mass spectrometry (LC-
MS/MS) is the preferred method for the sensitive and selective quantification of glyphosate and
AMPA [10][11]

o Chromatographic Separation: Reversed-phase columns, such as C18, are commonly used
for the separation of the derivatized analytes.[10]

e Mass Spectrometric Detection: Electrospray ionization (ESI) in negative ion mode is typically
used for the detection of glyphosate and AMPA.[8] Multiple reaction monitoring (MRM)
provides high selectivity and sensitivity for quantification.
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Caption: Fig. 3: General Workflow for Glyphosate Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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